1-{2'-methyl-[1,1'-biphenyl]-2-yl}methanamine hydrochloride

• CAS No.: 2512187-09-4
• Molecular Formula: C14H16ClN
• Molecular Weight: 233.7

Description

1-{2’-Methyl-[1,1’-biphenyl]-2-yl}methanamine hydrochloride is an organic compound that belongs to the class of biphenyl derivatives. This compound is characterized by the presence of a biphenyl core with a methyl group at the 2’ position and a methanamine group at the 2 position, forming a hydrochloride salt. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{2’-methyl-[1,1’-biphenyl]-2-yl}methanamine hydrochloride typically involves the following steps:

Suzuki-Miyaura Coupling: This reaction is used to form the biphenyl core.

Nitration and Reduction: The biphenyl compound is nitrated to introduce a nitro group, which is then reduced to an amine group using reducing agents such as hydrogen gas over a palladium catalyst.

Methylation: The amine group is methylated using methyl iodide in the presence of a base.

Formation of Hydrochloride Salt: The final compound is treated with hydrochloric acid to form the hydrochloride salt.

Industrial Production Methods

Industrial production of 1-{2’-methyl-[1,1’-biphenyl]-2-yl}methanamine hydrochloride follows similar synthetic routes but on a larger scale. The reactions are optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality .

Chemical Reactions Analysis

Types of Reactions

1-{2’-Methyl-[1,1’-biphenyl]-2-yl}methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the nitro group to an amine group using reducing agents like hydrogen gas over a palladium catalyst.

Substitution: Electrophilic substitution reactions can occur on the biphenyl rings, introducing various substituents such as halogens, nitro groups, or alkyl groups.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Hydrogen gas over palladium catalyst, sodium borohydride.

Substitution Reagents: Halogens, nitro compounds, alkyl halides.

Major Products Formed

Oxidation Products: Ketones, carboxylic acids.

Reduction Products: Amines.

Substitution Products: Halogenated biphenyls, nitro biphenyls, alkylated biphenyls.

Scientific Research Applications

1-{2’-Methyl-[1,1’-biphenyl]-2-yl}methanamine hydrochloride is used in various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex organic molecules.

Biology: In studies involving the interaction of biphenyl derivatives with biological systems.

Medicine: As a potential therapeutic agent due to its structural similarity to biologically active compounds.

Industry: In the production of materials such as polymers and dyes.

Mechanism of Action

The mechanism of action of 1-{2’-methyl-[1,1’-biphenyl]-2-yl}methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2-Methyl-1,1’-biphenyl: A structurally similar compound with a methyl group at the 2 position of the biphenyl core.

1-Methyl-2-phenylbenzene: Another similar compound with a methyl group at the 1 position and a phenyl group at the 2 position.

Uniqueness

1-{2’-Methyl-[1,1’-biphenyl]-2-yl}methanamine hydrochloride is unique due to the presence of both a methyl group and a methanamine group on the biphenyl core, which imparts distinct chemical and biological properties . This combination of functional groups allows for specific interactions with molecular targets, making it valuable in various research applications .